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Compound of Interest

Compound Name:
5-Methoxyisoxazole-3-carboxylic

acid

Cat. No.: B10906437

Get Quote

Part 1: Executive Technical Summary
5-Methoxyisoxazole-3-carboxylic acid (CAS: 1314920-70-1) is a heteroaromatic scaffold

characterized by a 1,2-oxazole core substituted with a carboxylic acid at the C3 position and a

methoxy group at the C5 position.

Chemical Role: It serves as a rigid, stable bioisostere for the

-carboxylate of glutamate or the distal acid of aspartate.

Pharmacological Space: Derivatives of this core are frequently explored as ligands for

Ionotropic Glutamate Receptors (iGluRs) (AMPA, Kainate, NMDA) and GABA receptors

(when decarboxylated/reduced).

Key Advantage: The C5-methoxy group introduces a unique electronic profile (electron-

donating by resonance, withdrawing by induction) compared to the more common C5-methyl

(e.g., in AMPA) or C5-phenyl analogues, potentially altering hydrogen bond acceptor

capabilities and metabolic stability.
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Part 2: Chemical Synthesis & Methodology[1][2][3]
[4][5]
The synthesis of 5-alkoxyisoxazoles is chemically distinct from 5-alkylisoxazoles due to the

lability of the vinyl ether linkage and regioselectivity challenges during ring closure.

Core Synthesis: [3+2] Cycloaddition Route
The most reliable route to the 5-methoxy-3-carboxy core involves the 1,3-dipolar cycloaddition

of a nitrile oxide with a polarized alkyne.

Protocol 1: Synthesis of Ethyl 5-methoxyisoxazole-3-carboxylate

Precursor Preparation:

Reactant A:Ethyl chlorooximidoacetate. Generated by chlorination of ethyl glyoxalate

oxime.

Reactant B:Methoxyacetylene (or a ketene acetal equivalent).

In Situ Generation of Nitrile Oxide:

Treat Ethyl chlorooximidoacetate with a mild base (e.g., Triethylamine or

) in an inert solvent (DCM or

) at 0°C.

Mechanism:[1] Elimination of HCl generates the transient Carboethoxyformonitrile oxide.

Cycloaddition:

Add Methoxyacetylene (1.2 equiv) dropwise.

Stir at room temperature for 12–24 hours.

Regioselectivity: The oxygen of the nitrile oxide preferentially attacks the more substituted

carbon (or the reaction is controlled by FMOs to yield the 5-substituted product), but steric
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bulk usually directs the formation of the 3-carboxy-5-methoxy isomer over the 3-methoxy-

5-carboxy isomer.

Hydrolysis:

Saponification of the ethyl ester using

in

yields the free acid: 5-Methoxyisoxazole-3-carboxylic acid.

Alternative Route: Regioselective Alkylation
Direct alkylation of 5-hydroxyisoxazoles often yields mixtures of O-alkylation (desired) and N-

alkylation (undesired, forming isoxazol-3-ones).

Optimization: Use Silver Carbonate (

) in benzene/toluene with Methyl Iodide (

). Silver salts favor O-alkylation via the "hard/soft acid-base" principle, coordinating the softer
nitrogen and directing the electrophile to the oxygen.

Visualization: Synthetic Pathway

Ethyl Glyoxalate Oxime Ethyl ChlorooximidoacetateNCS / Cl2 Nitrile Oxide
(In Situ)

Et3N (-HCl)

[3+2] Cycloaddition
Methoxyacetylene

Ethyl 5-methoxyisoxazole-
3-carboxylate

Regioselective 5-Methoxyisoxazole-
3-carboxylic Acid

LiOH, THF/H2O

Click to download full resolution via product page

Caption: Regioselective synthesis of 5-methoxyisoxazole-3-carboxylic acid via nitrile oxide

cycloaddition.

Part 3: Medicinal Chemistry & SAR[3][6][7]
Pharmacophore Mapping: Glutamate Bioisostere
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The 3-isoxazolecarboxylic acid moiety is a classic bioisostere for the

-amino acid or the distal acid group of glutamate.

3-Carboxyl Group: Mimics the distal carboxylate of Glutamate, engaging in ionic interactions

with Arginine residues (e.g., Arg485 in GluA2).

Isoxazole Ring: Acts as a rigid spacer, reducing conformational entropy compared to the

flexible glutamate chain.

5-Methoxy Substituent:

Sterics: Smaller than a phenyl group (found in VGX-1027) but larger than the methyl group

in AMPA.

Electronics: The methoxy oxygen can act as a weak hydrogen bond acceptor, potentially

picking up interactions with backbone amides in the receptor binding pocket.

Structure-Activity Relationship (SAR) Table
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Derivative C3 Substituent C5 Substituent
Target /
Activity

Note

Core -COOH -OMe Scaffold
Precursor for

library synthesis.

AMPA -CH(NH2)COOH -Me AMPA Agonist
Potent, selective

agonist.

Ibotenic Acid -CH(NH2)COOH -OH (oxo)
Nonspecific

Agonist

Neurotoxin;

binds

NMDA/AMPA/m

GluR.

Muscimol -OH -CH2NH2 GABA-A Agonist

3-hydroxy is

critical for GABA

binding.

O-Methyl

Muscimol
-OMe -CH2NH2 GABA-A Agonist

(5-aminomethyl-

3-

methoxyisoxazol

e). Retains

activity.

5-Phenyl

Analogue
-COOH -Phenyl

Xanthine

Oxidase

Inhibitor activity

(non-purine).[2]

Critical Design Considerations
When designing analogues based on this core, researchers must account for Acid Lability. 5-

Alkoxyisoxazoles can hydrolyze under strong acidic conditions to form

-keto esters or hydroxamic acids.

Self-Validating Stability Test: Before biological screening, incubate the compound in pH 2.0

buffer (simulated gastric fluid) and pH 7.4 buffer for 24 hours. Monitor degradation via LC-MS.

If

degradation occurs at pH 2, the compound is unsuitable for oral administration without prodrug
modification.
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Part 4: Experimental Protocols
Protocol A: General Amide Coupling (Library
Generation)
To derivatize the C3-carboxylic acid with amines.

Activation: Dissolve 5-Methoxyisoxazole-3-carboxylic acid (1.0 equiv) in anhydrous DMF.

Coupling Agents: Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir for 10 minutes to form

the activated ester.

Amine Addition: Add the desired amine (R-NH2, 1.1 equiv).

Reaction: Stir at RT for 4–16 hours. Monitor by TLC/LC-MS.

Workup: Dilute with EtOAc, wash with 1N HCl (briefly, to avoid hydrolysis), sat.

, and brine. Dry over

.[3]

Purification: Silica gel chromatography (Gradient: Hexane to EtOAc).

Protocol B: Biological Assay (Glutamate Receptor
Binding)
Radioligand binding assay to determine affinity (

) for AMPA receptors.

Membrane Prep: Prepare synaptic membranes from rat forebrain (rich in AMPA receptors).

Ligand: Use

(approx. 5 nM) as the radioligand.

Incubation: Incubate membranes + radioligand + Test Compound (10 concentrations, 0.1 nM

– 100
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) in Tris-HCl buffer containing KSCN (enhances binding).

Termination: Rapid filtration through GF/B glass fiber filters.

Analysis: Measure radioactivity via scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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